Cas no 7248-49-9 (2-[(4-methylnaphthalen-1-yl)methyl]benzoic acid)

2-[(4-methylnaphthalen-1-yl)methyl]benzoic acid structure
7248-49-9 structure
Product Name:2-[(4-methylnaphthalen-1-yl)methyl]benzoic acid
CAS No:7248-49-9
MF:C19H16O2
MW:276.329145431519
CID:578097
PubChem ID:226055
Update Time:2025-04-19

2-[(4-methylnaphthalen-1-yl)methyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[(4-methylnaphthalen-1-yl)methyl]benzoic acid
    • (2-Carboxy-phenyl)-(4-methyl-naphthyl-(1))-methan
    • 1-Methyl-4-(2-carboxy-benzyl)-naphthalin
    • 2-(4-Methyl-[1]naphthylmethyl)-benzoesaeure
    • 2-(4-methyl-[1]naphthylmethyl)-benzoic acid
    • AC1L5EHE
    • AC1Q5U8F
    • AG-G-85421
    • AR-1D5918
    • CTK2I0616
    • KB-226538
    • NSC16074
    • 2-[(4-methyl-naphthalen-1-yl)-methyl]-benzoic acid
    • NSC-16074
    • DTXSID60280245
    • 7248-49-9
    • Inchi: 1S/C19H16O2/c1-13-10-11-15(17-8-5-4-7-16(13)17)12-14-6-2-3-9-18(14)19(20)21/h2-11H,12H2,1H3,(H,20,21)
    • InChI Key: RLDJKCMERDFQPG-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1CC1C=CC(C)=C2C=CC=CC=12)=O

Computed Properties

  • Exact Mass: 276.11500
  • Monoisotopic Mass: 276.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.30000
  • LogP: 4.43720

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